Cas no 2639448-30-7 (Tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate)

• Product Name: Tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate
• CAS No: 2639448-30-7
• MF: C₁₅H₂₃FN₂O₂
• MW: 282.353727579117
• CID: 6305197
• PubChem ID: 165903645
• Update Time: 2025-05-22

Tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate
• EN300-27782241
• 2639448-30-7
• Tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate

• Inchi： 1S/C15H23FN2O2/c1-14(2,3)18-12-7-9(11(17)8-10(12)16)13(19)20-15(4,5)6/h7-8,18H,17H2,1-6H3
• InChI Key： ZMGJJJAHXIWDHL-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OC(C)(C)C)C=C1NC(C)(C)C)N

Computed Properties

• Exact Mass: 282.17435614g/mol
• Monoisotopic Mass: 282.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.4Ų

Additional information on Tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate

Tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate (CAS No. 2639448-30-7): A Comprehensive Overview

The compound Tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate (CAS No. 2639448-30-7) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with amino and fluoro groups, along with tert-butyl substituents. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial applications.

Recent studies have highlighted the potential of Tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate in drug discovery, particularly in the development of anti-tumor agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against cancer cells, suggesting its potential as a lead molecule for anti-cancer drug development. The fluoro group at the para position plays a crucial role in enhancing the compound's bioavailability and stability, while the amino groups contribute to its ability to interact with biological targets.

In addition to its pharmaceutical applications, Tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate has shown promise in agrochemical research. Its ability to inhibit specific enzymes involved in plant defense mechanisms makes it a potential candidate for developing new classes of pesticides and herbicides. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional agrochemicals, reducing environmental impact while maintaining efficacy.

The synthesis of Tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate involves a multi-step process that combines nucleophilic aromatic substitution and amide coupling reactions. The use of tert-butyl groups as protecting agents ensures high yields and excellent purity of the final product. This compound is typically synthesized under controlled conditions to ensure optimal reaction efficiency and minimize side reactions.

From a structural perspective, Tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate exhibits a high degree of symmetry, which contributes to its stability and solubility properties. The presence of electron-donating tert-butyl groups enhances the molecule's ability to participate in hydrogen bonding, further improving its compatibility with biological systems. This property is particularly advantageous in drug delivery systems, where solubility and bioavailability are critical factors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of Tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate with greater accuracy. Molecular docking studies have revealed that this compound has strong binding affinities for several key proteins involved in cancer progression, such as cyclin-dependent kinases (CDKs) and heat shock protein 90 (HSP90). These findings underscore its potential as a multi-targeted therapeutic agent.

In conclusion, Tert-butyl 2-amino-5-(tert-butylamino)-4-fluorobenzoate (CAS No. 2639448-30-7) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with recent breakthroughs in drug discovery and agrochemical research, positions it as a key molecule for future innovations. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.